Cas no 62221-89-0 (Cyclohexanecarboxamide, 1-butyl-2-oxo-)

• Product Name: Cyclohexanecarboxamide, 1-butyl-2-oxo-
• CAS No: 62221-89-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 453817
• PubChem ID: 71388648
• Update Time: 2025-04-19

Cyclohexanecarboxamide, 1-butyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 1-butyl-2-oxo-
• 1-butyl-2-oxocyclohexane-1-carboxamide
• 62221-89-0
• DTXSID80810705

• Inchi： 1S/C11H19NO2/c1-2-3-7-11(10(12)14)8-5-4-6-9(11)13/h2-8H2,1H3,(H2,12,14)
• InChI Key： WUBRAELEDRZQBK-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C(N)=O)CCCC

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16